Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-(3-formylbut-3-enyl)-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate
Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-(3-formylbut-3-enyl)-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
116425-28-6
VCID:
VC0056539
InChI:
InChI=1S/C26H32O5/c1-17(16-27)12-13-21-18(2)15-22(31-24(28)19-9-6-5-7-10-19)23-20(25(29)30-4)11-8-14-26(21,23)3/h5-7,9-10,16,20-23H,1-2,8,11-15H2,3-4H3/t20-,21-,22-,23+,26-/m1/s1
SMILES:
CC12CCCC(C1C(CC(=C)C2CCC(=C)C=O)OC(=O)C3=CC=CC=C3)C(=O)OC
Molecular Formula:
C26H32O5
Molecular Weight:
424.5 g/mol
Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-(3-formylbut-3-enyl)-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate
CAS No.: 116425-28-6
Main Products
VCID: VC0056539
Molecular Formula: C26H32O5
Molecular Weight: 424.5 g/mol
| CAS No. | 116425-28-6 |
|---|---|
| Product Name | Methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-(3-formylbut-3-enyl)-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate |
| Molecular Formula | C26H32O5 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | methyl (1R,4aR,5R,8R,8aR)-8-benzoyloxy-5-(3-formylbut-3-enyl)-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate |
| Standard InChI | InChI=1S/C26H32O5/c1-17(16-27)12-13-21-18(2)15-22(31-24(28)19-9-6-5-7-10-19)23-20(25(29)30-4)11-8-14-26(21,23)3/h5-7,9-10,16,20-23H,1-2,8,11-15H2,3-4H3/t20-,21-,22-,23+,26-/m1/s1 |
| Standard InChIKey | NGHSDDKIMCCYAA-FWJYYSRWSA-N |
| Isomeric SMILES | C[C@]12CCC[C@H]([C@H]1[C@@H](CC(=C)[C@H]2CCC(=C)C=O)OC(=O)C3=CC=CC=C3)C(=O)OC |
| SMILES | CC12CCCC(C1C(CC(=C)C2CCC(=C)C=O)OC(=O)C3=CC=CC=C3)C(=O)OC |
| Canonical SMILES | CC12CCCC(C1C(CC(=C)C2CCC(=C)C=O)OC(=O)C3=CC=CC=C3)C(=O)OC |
| Synonyms | methyl (1R,4aR,5S,8R,8aR)-8-benzoyloxy-5-(3-formylbut-3-enyl)-4a-methyl-6-methylidene-decalin-1-carboxylate |
| PubChem Compound | 189401 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume